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Compound of Interest

Compound Name: Diethoxymethylsilane

Cat. No.: B037029

For laboratory professionals engaged in cutting-edge research and development, the safe
handling of specialized chemical reagents is paramount. This guide provides essential safety
and logistical information for the use of Diethoxymethylsilane, ensuring that your vital work
can proceed without compromising safety. Below, you will find detailed operational and disposal
plans, personal protective equipment (PPE) recommendations, and emergency procedures.

Essential Safety Information at a Glance

Diethoxymethylsilane is a highly flammable liquid and vapor that can cause skin and serious
eye irritation.[1] It is also moisture-sensitive.[2] Adherence to strict safety protocols is crucial to
mitigate risks.
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Property Value

Chemical Formula C5H1402Si
Physical State Liquid

Appearance Colorless

Odor Mild

Flash Point -20°C/-4°F
Flammability Limits LEL: 1.1 vol %
Specific Gravity 0.684 g/cm?
Solubility Immiscible in water

Personal Protective Equipment (PPE)

Proper selection and use of PPE are the first line of defense against chemical exposure. The
following equipment is mandatory when handling Diethoxymethylsilane.
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PPE Category Recommendation

Wear neoprene or nitrile rubber gloves.[3]
Hand Protection Always inspect gloves for signs of degradation

or puncture before use.[3]

Chemical safety goggles are mandatory.[3] In
cases of a higher risk of splashing, a face shield

Eye & Face Protection must be worn in addition to goggles.[3] Do not
wear contact lenses when handling this

chemical.[3]

Wear a flame-resistant lab coat over clothing
Skin & Body Protection made of natural fibers like cotton.[3] Ensure all

skin is covered and wear closed-toe shoes.[3]

All work should be performed in a well-ventilated
) ) area, preferably within a certified chemical fume
Respiratory Protection ] ] o
hood.[3] If inhalation risk is present, a NIOSH-

certified organic vapor respirator is required.[3]

Operational Plan: From Receipt to Use

A systematic approach to handling Diethoxymethylsilane is essential for maintaining a safe
laboratory environment.

[EEN

. Receiving and Storage:

Upon receipt, inspect containers for any damage.

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[4][5]

Keep containers tightly closed and handle and store under an inert gas.[1] The substance is
moisture-sensitive.[2]

Store locked up.[1][6][7]

N

. Handling:
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All handling operations should be conducted inside a certified chemical fume hood.[3]
Use only non-sparking tools and explosion-proof equipment.[4][5][6]
Ground and bond containers and receiving equipment to prevent static discharges.[4][6][7]
Avoid contact with skin and eyes, and do not breathe vapors or mists.[3][6][8]
Do not eat, drink, or smoke in the handling area.[6]
. Emergency Procedures:
Spills:

o In case of a small spill, absorb the material with an inert absorbent such as vermiculite or
sand.[3][6]

o Use non-sparking tools to collect the absorbed material and place it in a sealed container
for disposal.[3][4]

o For major spills, evacuate the area and contact emergency services.[1]
Fire:

o Use dry sand, dry chemical, or alcohol-resistant foam to extinguish a fire. Do NOT use a
water jet.[1]

o Water spray may be used to cool unopened containers.[1][9]

First Aid:

[¢]

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.
[4][6][7] If irritation occurs, seek medical attention.[6][7]

[¢]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][6] Seek immediate medical attention.[9]

[¢]

Inhalation: Move the person to fresh air.[1][6] If not breathing, give artificial respiration.[1]
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o Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water and consult a physician.[1]

[7]

Disposal Plan

Proper disposal of Diethoxymethylsilane and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Dispose of all waste, including empty containers, in accordance with local, state, and federal
regulations.[3]

Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Do not allow the chemical to enter drains.[1][4][7]

Empty containers may retain explosive vapors and should be handled with care.[6]

Workflow for Safe Handling of Diethoxymethyisilane
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Caption: This diagram outlines the essential steps for the safe handling and disposal of
Diethoxymethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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